Cas no 1171376-80-9 (7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride)

• Product Name: 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride
• CAS No: 1171376-80-9
• MF: C₁₁H₁₃Cl₂N₃
• MW: 258.147020101547
• CID: 2615151
• PubChem ID: 17040023
• Update Time: 2025-06-09

7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7-chloro-2,8-dimethylquinolin-4-yl)hydrazine,hydrochloride
• 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride
• AB52380
• 7-Chloro-4-hydrazinyl-2,8-dimethylquinoline--hydrogen chloride (1/1)
• MFCD09787851
• Quinoline, 7-chloro-4-hydrazinyl-2,8-dimethyl-, hydrochloride (1:1)
• DTXSID20589160
• 1171376-80-9
• 7-CHLORO-4-HYDRAZINYL-2,8-DIMETHYLQUINOLINE HYDROCHLORIDE

• Inchi： 1S/C11H12ClN3.ClH/c1-6-5-10(15-13)8-3-4-9(12)7(2)11(8)14-6;/h3-5H,13H2,1-2H3,(H,14,15);1H
• InChI Key： OXXNXLJXPVSPCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C)N=C2C=1C)NN.Cl

Computed Properties

• Exact Mass: 257.0486528g/mol
• Monoisotopic Mass: 257.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride

7-Chloro-2,8-dimethyl-4-hydrazinoquinoline Hydrochloride (CAS No. 1171376-80-9): A Comprehensive Overview

7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride (CAS No. 1171376-80-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and antiviral properties.

The molecular structure of 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride is characterized by a quinoline core with specific functional groups that contribute to its unique pharmacological profile. The presence of a chloro substituent at the 7-position, methyl groups at the 2 and 8 positions, and a hydrazino group at the 4-position, all in the form of a hydrochloride salt, imparts distinct chemical and biological properties to this compound.

Recent studies have explored the potential of 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride in various therapeutic areas. One notable area of research is its antimalarial activity. Malaria remains a significant global health challenge, and the development of new antimalarial drugs is crucial to combat drug-resistant strains. Research published in the Journal of Medicinal Chemistry has shown that 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride exhibits potent activity against Plasmodium falciparum, one of the most lethal species of malaria parasites. The compound's mechanism of action involves disrupting parasite metabolism and inhibiting key enzymes involved in parasite survival.

Beyond its antimalarial properties, 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride has also been investigated for its potential as an antibacterial agent. A study published in the Antimicrobial Agents and Chemotherapy journal demonstrated that this compound shows broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth is attributed to its interaction with bacterial cell walls and disruption of essential metabolic pathways.

In addition to its antimicrobial activities, 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride has been studied for its potential as an antiviral agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism by which it exerts its antiviral effects involves interfering with viral replication and assembly processes.

The pharmacokinetic properties of 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride have also been extensively studied. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride. Early-phase clinical trials have shown promising results in terms of safety profiles and preliminary efficacy data. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.

In conclusion, 7-Chloro-2,8-dimethyl-4-hydrazinoquinoline hydrochloride (CAS No. 1171376-80-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of antimalarial, antibacterial, and antiviral therapies. As ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for addressing unmet medical needs.